Methyl 3-(4-methoxypyridin-2-yl)propanoate
Cat. No. B8501016
M. Wt: 195.21 g/mol
InChI Key: DEEVWIIFCDFVPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07138399B2
Procedure details
43.1 g of methyl 3-(4-methoxypyridin-2-yl)acrylate (starting material A3) in 600 ml of methanol are hydrogenated over 3.0 g of 10% strength Pd/C until the starting material has disappeared (TLC). The catalyst is filtered off, and the mixture is then concentrated and dried under high vacuum. This gives 41.95 g of the title compound as a light-yellow oil. The mass spectrum shows the molecular peak MH+ at 196 Da.
Name
methyl 3-(4-methoxypyridin-2-yl)acrylate
Quantity
43.1 g
Type
reactant
Reaction Step One
Name
material A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][N:6]=[C:5]([CH:9]=[CH:10][C:11]([O:13][CH3:14])=[O:12])[CH:4]=1>CO.[Pd]>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][N:6]=[C:5]([CH2:9][CH2:10][C:11]([O:13][CH3:14])=[O:12])[CH:4]=1
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Inputs
Step One
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Name
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methyl 3-(4-methoxypyridin-2-yl)acrylate
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Quantity
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43.1 g
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Type
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reactant
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Smiles
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COC1=CC(=NC=C1)C=CC(=O)OC
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Step Two
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Name
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material A3
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC(=NC=C1)C=CC(=O)OC
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Step Three
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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CO
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst is filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture is then concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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dried under high vacuum
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Outcomes
Product
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Name
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Type
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Smiles
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COC1=CC(=NC=C1)CCC(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
